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Compound of Interest

Compound Name: Nickel-molybdenum

Cat. No.: B8610338 Get Quote

This guide provides an objective comparison of nickel-molybdenum (Ni-Mo) catalysts against

commercial standards in two key applications: Hydrotreating (specifically Hydrodesulfurization

and Hydrodenitrogenation) and the electrochemical Hydrogen Evolution Reaction (HER). The

information presented is intended for researchers, scientists, and professionals in chemical and

drug development, offering a consolidated reference based on experimental data.

Hydrotreating Applications: Hydrodesulfurization
(HDS) and Hydrodenitrogenation (HDN)
Ni-Mo catalysts are extensively used in petroleum refining for the removal of sulfur (HDS) and

nitrogen (HDN) compounds from various feedstocks. Their performance is often benchmarked

against commercially available catalysts under high-temperature and high-pressure conditions.

Data Presentation: Performance in Hydrotreating
The following table summarizes the performance of various Ni-Mo catalysts in comparison to

commercial hydrotreating catalysts. It is important to note that direct comparisons can be

challenging due to variations in experimental conditions across different studies.
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LHSV: Liquid Hourly Space Velocity; HDS Conv.: Hydrodesulfurization Conversion; HDN Conv.:

Hydrodenitrogenation Conversion.

Experimental Protocols
Typical Protocol for HDS Catalyst Testing in a Fixed-Bed Reactor:

Catalyst Preparation and Loading: The catalyst, typically in extrudate form, is crushed and

sieved to a specific particle size (e.g., 20-40 mesh). A known amount of the catalyst is then

loaded into a fixed-bed reactor, often diluted with an inert material like silicon carbide to

ensure uniform temperature distribution.

Catalyst Activation (Sulfidation): The oxidic precursor of the Ni-Mo catalyst is converted to its

active sulfide phase. This is typically done in-situ by passing a sulfur-containing feed (e.g., a

straight-run gas oil spiked with a sulfiding agent like dimethyl disulfide, DMDS) over the

catalyst bed at elevated temperatures (e.g., 320-360°C) and pressure in the presence of

hydrogen.[6]

Hydrotreating Reaction: After activation, the desired feedstock is introduced into the reactor

along with a continuous flow of hydrogen at specified conditions of temperature, pressure,

Liquid Hourly Space Velocity (LHSV), and H₂/oil ratio.

Product Analysis: The liquid and gaseous products are collected and analyzed. Liquid

products are typically analyzed using gas chromatography (GC) equipped with a sulfur-

selective detector (e.g., sulfur chemiluminescence detector - SCD) to determine the extent of

sulfur removal. Nitrogen content is also measured to determine HDN activity.

Visualizations: Hydrotreating Workflow and Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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